Cas no 1221341-73-6 (Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate)

• Product Name: Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate
• CAS No: 1221341-73-6
• MF: C₁₆H₃₁NO₂
• MW: 269.422845125198
• MDL: MFCD14707491
• CID: 4688669
• Update Time: 2025-07-02

Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(cyclooctylamino)-2-methylpropanoate
• Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate

• MDL： MFCD14707491
• Inchi： 1S/C16H31NO2/c1-13(15(18)19-16(2,3)4)12-17-14-10-8-6-5-7-9-11-14/h13-14,17H,5-12H2,1-4H3
• InChI Key： PHXWVWIKWISESL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C)CNC1CCCCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 262
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate

Introduction to Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate (CAS No. 1221341-73-6)

Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate, identified by its CAS number 1221341-73-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical research.

The molecular structure of Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate consists of a tert-butyl group attached to a carboxylate moiety, which is further linked to a cyclooctylamino group. This configuration imparts distinct physicochemical properties to the compound, making it a valuable candidate for further investigation. The presence of the cyclooctylamino group, in particular, suggests potential interactions with biological targets, which could be leveraged in drug design and development.

In recent years, there has been a growing interest in the exploration of bioactive molecules that can modulate cellular processes. Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate has been studied for its potential role in modulating various biological pathways. For instance, preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory and metabolic disorders. These findings align with the broader trend in pharmaceutical research towards identifying small molecules that can interact with specific biological targets with high selectivity and potency.

The compound's structural features also make it a promising candidate for use as an intermediate in the synthesis of more complex molecules. The tert-butyl group provides a stable anchoring point for further functionalization, while the cyclooctylamino group can serve as a versatile handle for conjugation with other pharmacophores. This flexibility has made Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate a valuable building block in synthetic chemistry, particularly in the context of drug discovery programs.

Recent advancements in computational chemistry have further enhanced the understanding of Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate's interactions with biological systems. Molecular docking studies have been conducted to predict how this compound might bind to specific protein targets. These studies have provided insights into the compound's binding affinity and mode of interaction, which are crucial parameters for evaluating its potential as a lead compound in drug development.

The synthesis of Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate has also been optimized to ensure high yield and purity. Researchers have employed various synthetic strategies, including multi-step reactions and catalytic processes, to achieve this goal. The optimization of synthetic routes not only facilitates large-scale production but also enhances the cost-effectiveness of using this compound in research and development initiatives.

In addition to its potential applications in drug development, Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate has shown promise in biochemical research. Its unique structural features make it a useful tool for studying enzyme mechanisms and receptor interactions. By incorporating this compound into experimental protocols, researchers can gain deeper insights into the function of various biological pathways, which could ultimately lead to the discovery of new therapeutic strategies.

The safety profile of Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have demonstrated that the compound is well-tolerated at relevant concentrations, making it suitable for use in both preclinical and clinical research settings.

The future prospects for Tert-butyl 3-(cyclooctylamino)-2-methylpropanoate are promising, given its diverse range of potential applications. As research continues to uncover new biological targets and therapeutic modalities, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases. Furthermore, advancements in synthetic chemistry and computational biology are expected to further enhance our understanding and utilization of this versatile molecule.